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I. Introduction: The Role of Alkylbenzene
Surfactants in Tertiary Oil Recovery
Primary and secondary oil recovery methods often leave a substantial amount of the original oil

in place (OOIP), trapped within the reservoir rock by capillary forces.[1] Enhanced Oil Recovery

(EOR) encompasses tertiary techniques designed to mobilize this residual oil.[2][3] Chemical

EOR (cEOR), in particular, has proven to be a highly effective strategy, with surfactant flooding

being a cornerstone of this approach.[4][5]

Surfactants, or surface-active agents, are organic compounds with a dual-natured molecular

structure: a hydrophilic (water-attracting) head and a hydrophobic (oil-attracting) tail.[4] This

amphiphilic nature allows them to position themselves at the oil-water interface, drastically

altering the fluid dynamics within the reservoir.[6]

Tridecylbenzene, a type of alkylbenzene, serves as a key precursor for a class of powerful

anionic surfactants used in EOR: alkylbenzene sulfonates. By attaching a sulfonate group (-

SO₃⁻) to the benzene ring, tridecylbenzene is transformed into a potent surface-active agent.

These surfactants are particularly favored for EOR applications in sandstone reservoirs due to

their excellent chemical stability under harsh conditions, cost-effectiveness, and low adsorption

on the rock surface at neutral to high pH.[6] This document provides a detailed guide to the
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mechanisms, experimental evaluation, and protocols for applying tridecylbenzene-based

surfactants in EOR research.

II. Core Mechanisms of Tridecylbenzene Sulfonates
in EOR
The efficacy of tridecylbenzene sulfonate surfactants in mobilizing trapped oil hinges on two

primary, often synergistic, mechanisms: the reduction of interfacial tension and the alteration of

rock wettability.[1][7]

A. Interfacial Tension (IFT) Reduction
Capillary forces, which are a direct function of the interfacial tension between oil and water, are

the primary reason for oil entrapment in the microscopic pores of reservoir rock.[8] To mobilize

this trapped oil, the viscous forces of the injected fluid must overcome these capillary forces.

The ratio of these forces is described by the dimensionless Capillary Number (Nc).[8]

Surfactant molecules adsorb at the oil-water interface, disrupting the cohesive forces and

dramatically lowering the IFT.[1][9] The goal of surfactant flooding is to achieve ultra-low IFT

(typically < 10⁻² mN/m), which increases the Capillary Number by several orders of magnitude.

[8] This significant reduction in interfacial forces allows the displacing fluid (water) to mobilize

oil droplets that were previously immobile.[10] At optimal conditions of salinity and surfactant

concentration, a thermodynamically stable microemulsion of oil, water, and surfactant can form,

which is highly effective at displacing residual oil.[1][11]

B. Wettability Alteration
Wettability describes the preference of a solid surface (the reservoir rock) to be in contact with

one fluid over another.[1][12] Many reservoirs, particularly carbonates, are initially water-wet

but can become oil-wet over geological time due to the adsorption of polar components from

crude oil, such as asphaltenes.[12][13] In an oil-wet system, oil clings tightly to the rock

surface, making it extremely difficult to displace with water.

Tridecylbenzene sulfonate surfactants can adsorb onto the rock surface via their polar head

groups, effectively creating a new, water-attracting surface. This process shifts the rock's

preference from oil-wet or mixed-wet to strongly water-wet.[1][13] This change facilitates the
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detachment of the oil film from the rock surface, allowing water to spontaneously imbibe into

the smaller pores and displace the oil, significantly improving sweep efficiency.[14][15]
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Caption: Mechanisms of Tridecylbenzene Sulfonate in EOR.

III. Experimental Protocols for Surfactant Evaluation
A systematic evaluation is crucial to select and optimize a tridecylbenzene sulfonate

formulation for specific reservoir conditions (temperature, salinity, oil composition).[7] The
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following protocols outline key laboratory procedures.

Protocol 1: Interfacial Tension (IFT) Measurement via
Spinning Drop Tensiometry
Causality: This is the primary screening test to determine a surfactant's ability to reduce oil-

water IFT to the ultra-low values required for mobilizing residual oil. The spinning drop method

is ideal for measuring these extremely low values, which are beyond the range of conventional

tensiometers.[8]

Methodology:

Solution Preparation: Prepare a series of aqueous solutions containing the tridecylbenzene
sulfonate surfactant at various concentrations (e.g., 0.1 wt% to 2.0 wt%) in brine that mimics

the reservoir's salinity.

Apparatus Setup: Calibrate the spinning drop tensiometer according to the manufacturer's

instructions. Set the temperature to match the target reservoir condition.

Sample Loading: Fill a glass capillary tube with the denser phase (typically the

brine/surfactant solution).

Droplet Injection: Carefully inject a small droplet of the lighter phase (crude oil) into the

center of the capillary tube.

Rotation and Measurement: Rotate the capillary tube at a high angular velocity. The

centrifugal force will elongate the oil droplet.

Data Acquisition: The instrument's software captures an image of the elongated droplet. By

analyzing the droplet's shape and the rotational speed, it calculates the IFT based on the

Vonnegut equation.

Equilibration: Monitor the IFT value over time until a stable, equilibrium value is reached.

This can take several minutes to hours.

Analysis: Plot IFT as a function of surfactant concentration to determine the Critical Micelle

Concentration (CMC) and identify the concentration range that yields the lowest IFT.
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Surfactant
Concentration
(wt%)

Brine Salinity (ppm
TDS)

Temperature (°C)
Equilibrium IFT
(mN/m)

0.0 (Control) 35,000 80 ~25.0

0.5 35,000 80 5.2 x 10⁻¹

1.0 35,000 80 8.9 x 10⁻²

1.5 35,000 80 4.1 x 10⁻³

2.0 35,000 80 4.5 x 10⁻³

Table 1: Illustrative

IFT data for a

tridecylbenzene

sulfonate surfactant.

Optimal performance

is often seen in a

specific concentration

window.

Protocol 2: Core Flooding for Oil Recovery Factor
Determination
Causality: This experiment simulates the displacement process within a reservoir to provide a

direct measure of the surfactant's effectiveness in recovering oil beyond a standard waterflood.

It integrates the effects of IFT reduction, wettability alteration, and fluid-rock interactions.[16]

[17]
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1. Core Plug Preparation
(Clean, Dry, Measure Porosity/Permeability)

2. Brine Saturation (Swi)
(Establish initial water saturation)

3. Oil Saturation (Soi)
(Saturate with crude oil to mimic reservoir)

4. Core Aging
(Allow wettability to establish)

5. Secondary Waterflood
(Inject brine to residual oil saturation, Sorw)

6. Tertiary Surfactant Flood
(Inject surfactant slug, e.g., 0.5 PV)

7. Polymer Drive
(Inject polymer solution for mobility control)

8. Data Analysis
(Calculate Oil Recovery Factor)

Click to download full resolution via product page

Caption: Standard workflow for a core flooding experiment.

Methodology:
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Core Preparation: Select a reservoir core plug (or a standard like Berea sandstone). Clean,

dry, and measure its dimensions, dry weight, porosity, and absolute permeability.[17]

Initial Saturation: Fully saturate the core with synthetic reservoir brine. Calculate the pore

volume (PV).

Oil Saturation: Flood the core with the target crude oil at a high pressure to displace the

brine down to irreducible water saturation (Swi).

Aging: Age the core in crude oil at reservoir temperature for several weeks to allow the rock's

wettability to equilibrate with the crude oil.[18]

Secondary Waterflood: Mount the core in a core holder under reservoir temperature and

confining pressure. Inject brine at a constant rate until no more oil is produced. The amount

of oil remaining is the residual oil saturation after waterflooding (Sorw). The oil produced is

the secondary recovery.

Tertiary Surfactant Flood: Inject a slug of the optimized tridecylbenzene sulfonate solution

(typically 0.3 to 0.5 PV).

Mobility Control: Follow the surfactant slug with a polymer solution injection (several PVs).

The polymer increases the viscosity of the drive fluid, preventing viscous fingering and

ensuring a stable displacement front.[6]

Effluent Collection & Analysis: Continuously collect the effluent from the core outlet in

graduated tubes. Measure the volume of oil and water produced over time.

Calculation: Determine the tertiary oil recovery as a percentage of the oil in place after the

secondary waterflood (% OOIP).
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Flooding Stage Pore Volumes Injected
Cumulative Oil Recovery
(% OOIP)

Secondary Waterflood 3.0 45.2

Tertiary Surfactant Flood 0.5 58.7

Polymer Drive 2.0 67.5

Table 2: Representative oil

recovery data from a core flood

experiment. The incremental

recovery due to the surfactant

and polymer is 22.3%.

Protocol 3: Contact Angle Measurement for Wettability
Assessment
Causality: This protocol provides a quantitative measure of how a surfactant solution alters the

wetting preference of a mineral surface. A decrease in the contact angle of an oil droplet on a

brine-submerged surface indicates a shift towards a more water-wet state.[13]

Methodology:

Substrate Preparation: Use a polished mineral crystal representative of the reservoir rock

(e.g., quartz for sandstone, calcite for carbonate).

Aging: Age the crystal in crude oil at reservoir temperature to render its surface oil-wet.

Measurement Setup: Place the aged crystal in a transparent cell filled with reservoir brine.

Baseline Measurement: Place a small droplet of crude oil on the crystal surface. Use a

goniometer to measure the contact angle through the water phase. An angle >90° indicates

an oil-wet surface.

Surfactant Introduction: Replace the brine in the cell with the tridecylbenzene sulfonate

solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://bbrc.in/wettability-alteration-in-enhanced-oil-recovery-process-using-new-amphoteric-and-cationic-surfactants/
https://www.benchchem.com/product/b089775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dynamic Measurement: Measure the contact angle of the oil droplet again at set time

intervals.

Analysis: Observe the change in contact angle over time. A significant reduction in the angle

(e.g., from 130° to <70°) provides direct evidence of wettability alteration towards a more

water-wet state, which is favorable for oil recovery.[14]

IV. Conclusion and Field Application Outlook
The laboratory evaluation of tridecylbenzene sulfonate surfactants using the protocols

outlined above is a critical step in designing a successful chemical EOR project. By

systematically measuring IFT reduction, quantifying oil recovery in core floods, and confirming

wettability alteration, researchers can develop robust surfactant formulations tailored to specific

reservoir conditions.[2][19] While these laboratory studies provide essential data, the ultimate

validation comes from pilot tests and full-scale field applications, which bridge the gap between

theoretical performance and real-world efficacy.[19][20] The continued development of high-

performance, cost-effective surfactants like tridecylbenzene sulfonates remains a key enabler

for maximizing hydrocarbon recovery from mature assets globally.
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